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Compound of Interest

Compound Name: AquaMet

Cat. No.: B1449477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for

AquaMet™ catalyst based on available data for the catalyst and structurally related ruthenium-

based metathesis catalysts. A specific Safety Data Sheet (SDS) for AquaMet™ catalyst (CAS

No. 1414707-08-6) was not publicly available from major suppliers at the time of this writing.

Therefore, the information herein, particularly regarding quantitative safety data, is based on

analogous compounds, such as the Hoveyda-Grubbs 2nd Generation catalyst, and should be

treated as general guidance. It is imperative to consult the official Safety Data Sheet provided

by the supplier before handling this product and to conduct a thorough risk assessment for any

specific experimental protocol.

Introduction
AquaMet™ is a water-soluble ruthenium-based olefin metathesis catalyst.[1] Its high activity

and stability in aqueous media make it a valuable tool in various chemical syntheses, including

ring-closing metathesis (RCM), cross-metathesis (CM), and ring-opening metathesis

polymerization (ROMP). As with all organometallic reagents, particularly those containing

heavy metals like ruthenium, proper handling and safety precautions are of paramount

importance to ensure the safety of laboratory personnel and the integrity of experimental

results. This guide provides an in-depth overview of the known safety and handling

considerations for AquaMet™ and related ruthenium catalysts.
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Catalyst Identification and Properties
A summary of the key identification and physical properties of the AquaMet™ catalyst is

provided below.

Property Value

Chemical Name

[1,3-Bis(2,4,6-trimethylphenyl)-4-[(4-ethyl-4-

methylpiperazinium-1-yl)methyl]-2-

imidazolidinylidene]dichloro(2-

isopropoxybenzylidene)ruthenium(II) Chloride

Synonym(s) AquaMet

CAS Number 1414707-08-6

Molecular Formula C₃₉H₅₅Cl₃N₄ORu

Molecular Weight 803.31 g/mol

Appearance Green powder

Solubility
Soluble in water and some chlorinated organic

solvents (e.g., DCM, chloroform).[1]

Hazard Identification and Classification
While a specific GHS classification for AquaMet™ is not available, related ruthenium catalysts

like the Hoveyda-Grubbs 1st Generation catalyst are classified as flammable solids.[2] The

following table summarizes the potential hazards based on analogous compounds.
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Hazard Class
GHS Classification
(Inferred)

Precautionary Statements
(Inferred)

Flammability Flammable Solid, Category 2

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P240:

Ground/bond container and

receiving equipment. P241:

Use explosion-proof

equipment.

Health Hazards

Acute toxicity (Oral, Dermal,

Inhalation) - Data not available

Skin Corrosion/Irritation - May

cause skin irritation Serious

Eye Damage/Eye Irritation -

May cause eye irritation

Respiratory or Skin

Sensitization - Data not

available Germ Cell

Mutagenicity - Data not

available Carcinogenicity -

Data not available

Reproductive Toxicity - Data

not available Specific Target

Organ Toxicity (Single

Exposure) - May cause

respiratory irritation Specific

Target Organ Toxicity

(Repeated Exposure) - Data

not available Aspiration Hazard

- Data not available

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

Handling and Storage
Proper handling and storage are crucial for maintaining the catalyst's activity and ensuring a

safe laboratory environment.
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General Handling Precautions
Inert Atmosphere: While AquaMet™ is reported to have high stability allowing for handling in

air, many ruthenium catalysts are sensitive to oxygen when in solution.[3] To ensure catalyst

longevity and reproducibility, it is best practice to handle solutions of the catalyst under an

inert atmosphere (e.g., argon or nitrogen).

Ventilation: Handle the solid catalyst and its solutions in a well-ventilated fume hood to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[2]

Avoid Dust Formation: When handling the solid, avoid creating dust.

Ignition Sources: Keep the catalyst away from heat, sparks, and open flames.[2]

Storage Conditions
Long-term Storage (>1 week): Store under an inert gas in a cold place (recommended

temperature 2 - 8 °C).[1]

Short-term Storage (<1 week): Store under an inert gas at ambient temperature.[1]

Container: Keep the container tightly closed.

Experimental Protocols and Procedures
General Workflow for a Metathesis Reaction
The following diagram illustrates a general workflow for setting up an olefin metathesis reaction

using an air-sensitive catalyst.
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General Workflow for Olefin Metathesis

Preparation

Reaction Setup

Work-up & Purification

Prepare & Degas
Solvent and Substrate

Add Degassed Solvent
to Reaction Vessel

Weigh Catalyst in
Inert Atmosphere (Glovebox)

Add Catalyst Solution or Solid
under Inert Atmosphere

Add Substrate to
Reaction Vessel

Stir at Desired Temperature
under Inert Atmosphere

Quench Reaction
(e.g., with ethyl vinyl ether)

Purify Product
(e.g., chromatography)

Click to download full resolution via product page

Caption: General workflow for an olefin metathesis reaction.
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Catalyst Poisoning and Decomposition
Several substances can act as catalyst poisons, leading to deactivation.

Oxygen: While solid AquaMet™ is air-stable, solutions can be sensitive to oxygen.[3]

Peroxides: Peroxides can oxidize the metal-carbene bond, rendering the catalyst inactive.[4]

Ethylene: The ethylene byproduct of many metathesis reactions can lead to catalyst

decomposition.[4] It is often beneficial to remove ethylene from the reaction mixture, for

example, by bubbling an inert gas through the solution.

The following diagram illustrates the logical relationship of factors leading to catalyst

deactivation.

Factors Leading to Catalyst Deactivation
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Caption: Factors contributing to catalyst deactivation.

First Aid Measures
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The following first aid measures are based on general procedures for handling chemical

reagents and information for analogous ruthenium catalysts.[2]

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Considerations
Spill Response

Small Spills: For small spills of the solid catalyst, carefully sweep up the material to avoid

creating dust and place it in a suitable, closed container for disposal.

Large Spills: For larger spills, evacuate the area. Wear appropriate PPE, including

respiratory protection. Contain the spill and collect the material using a method that does not

generate dust.

Solutions: Absorb spills of catalyst solutions with an inert material (e.g., vermiculite, sand)

and place in a sealed container for disposal.

Disposal
Dispose of waste catalyst and contaminated materials in accordance with local, state, and

federal regulations. Due to the ruthenium content, it is likely to be classified as hazardous
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waste.

Conclusion
AquaMet™ catalyst is a powerful tool for olefin metathesis in aqueous and organic media.

While it is reported to be relatively stable, it is a ruthenium-based organometallic compound

and should be handled with care. Adherence to standard laboratory safety practices, including

the use of appropriate personal protective equipment, handling in a well-ventilated area, and

awareness of potential catalyst poisons, is essential for its safe and effective use. Researchers

should always consult the most recent Safety Data Sheet from their supplier for the most

accurate and complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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